Cas no 793711-00-9 (2,3,4,5,6,7-hexahydro-1H-indol-2-one)

2,3,4,5,6,7-Hexahydro-1H-indol-2-one is a saturated indole derivative with a ketone functional group at the 2-position. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its partially hydrogenated indole scaffold offers stability while retaining reactivity for further functionalization. The ketone moiety enables diverse transformations, including nucleophilic additions and condensation reactions. The compound's rigid yet flexible structure makes it valuable for constructing complex molecular frameworks. It is often employed in the synthesis of bioactive molecules, where its core structure contributes to binding affinity and selectivity. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.

2,3,4,5,6,7-hexahydro-1H-indol-2-one structure

793711-00-9 structure

Product Name:2,3,4,5,6,7-hexahydro-1H-indol-2-one

CAS No:793711-00-9

MF:C₈H₁₁NO

MW:137.179042100906

CID:532927

PubChem ID:91378672

Update Time:2025-05-27

2,3,4,5,6,7-hexahydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

- 2H-Indol-2-one, 1,3,4,5,6,7-hexahydro-
- 1,3,4,5,6,7-hexahydroindol-2-one
- 2,3,4,5,6,7-hexahydro-1H-indol-2-one
- 793711-00-9
- DTXSID90457504
- Inchi： 1S/C8H11NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-5H2,(H,9,10)
- InChI Key： MWHWGDUNAUGYKF-UHFFFAOYSA-N
- SMILES： O=C1CC2=C(CCCC2)N1

Computed Properties

Exact Mass: 137.084063974g/mol
Monoisotopic Mass: 137.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 29.1Å²

2,3,4,5,6,7-hexahydro-1H-indol-2-one Pricemore >>

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Enamine	EN300-179603-0.05g	2,3,4,5,6,7-hexahydro-1H-indol-2-one	793711-00-9	0.05g	$1381.0	2023-02-16
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